Cas no 1152559-69-7 (1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde)

1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde structure
1152559-69-7 structure
Product Name:1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde
CAS No:1152559-69-7
MF:C10H12N4O
MW:204.228481292725
CID:5716790
PubChem ID:28951547
Update Time:2023-10-17

1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3-DIMETHYL-5-(2-METHYL-1H-IMIDAZOL-1-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
    • EN300-1292971
    • 1152559-69-7
    • 1H-Pyrazole-4-carboxaldehyde, 1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-
    • 1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde
    • Inchi: 1S/C10H12N4O/c1-7-9(6-15)10(13(3)12-7)14-5-4-11-8(14)2/h4-6H,1-3H3
    • InChI Key: ORQIMSBVIVCFNP-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=NN(C)C=1N1C=CN=C1C

Computed Properties

  • Exact Mass: 204.10111102g/mol
  • Monoisotopic Mass: 204.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.7Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 433.6±55.0 °C(Predicted)
  • pka: 5.95±0.69(Predicted)

1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde Pricemore >>

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